Cas no 1114-76-7 (N,N-Diethylbutyramide)

• Product Name: N,N-Diethylbutyramide
• CAS No: 1114-76-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD00043659
• CID: 184480
• PubChem ID: 66192
• Update Time: 2025-06-26

N,N-Diethylbutyramide Chemical and Physical Properties

Names and Identifiers

• Butanamide,N,N-diethyl-
• N,N-diethylbutanamide
• N,N-DIETHYLBUTYRAMIDE
• NN-DIETHYLBUTYRAMIDE ---CLEAR LIQUID---
• Butanamide,N,N-diethyl
• Butanamide,N-diethyl
• Buttersaeure-diaethylamid
• Butyramide,N-diethyl
• butyric acid N,N-diethylamide
• Butyryldiaethylamin
• N,N-Diaethyl-butyramid
• N,N-diethylbutyrylamide
• N,N-Diethyl-n-butyramide
• 1114-76-7
• NSC6005
• Butyramide,N-diethyl-
• SCHEMBL633287
• AI3-06147
• NSC-6005
• AKOS003882053
• InChI=1/C8H17NO/c1-4-7-8(10)9(5-2)6-3/h4-7H2,1-3H
• Butanamide, N,N-diethyl-
• MFCD00043659
• JKR596855W
• NSC 6005
• Butyramide, N,N-diethyl-
• FT-0675994
• NN-Diethylbutyramide
• UNII-JKR596855W
• DTXSID1061495
• n,n-diethyl-butyramide
• Butanamide,N-diethyl-
• butyric acid diethylamide
• N,N-Diethylbutyramide

• MDL： MFCD00043659
• Inchi： 1S/C8H17NO/c1-4-7-8(10)9(5-2)6-3/h4-7H2,1-3H3
• InChI Key： CDQSTBHGKNNPSY-UHFFFAOYSA-N
• SMILES： O=C(CCC)N(CC)CC

Computed Properties

• Exact Mass: 143.13100
• Monoisotopic Mass: 143.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 0.8884
• Boiling Point: 261.35°C (rough estimate)
• Flash Point: 78.2°C
• Refractive Index: 1.4403
• PSA: 20.31000
• LogP: 1.65490
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

N,N-Diethylbutyramide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on N,N-Diethylbutyramide

N,N-Diethylbutyramide (CAS No. 1114-76-7): A Comprehensive Overview

N,N-Diethylbutyramide, also known by its CAS number 1114-76-7, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the family of amides, specifically the butyramides, and is characterized by its unique chemical structure and diverse applications. Recent advancements in synthetic chemistry and material science have further highlighted its potential in various fields, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of N,N-Diethylbutyramide consists of a butanoyl group (CH₂CH₂CO-) attached to two ethyl groups via nitrogen atoms. This structure not only imparts stability to the molecule but also contributes to its solubility properties. The compound is typically a clear, colorless liquid with a faint amide odor. Its physical properties, such as melting point and boiling point, are well-documented and make it suitable for use in various chemical processes.

One of the most notable aspects of N,N-Diethylbutyramide is its role as a precursor in organic synthesis. Researchers have recently explored its use in the preparation of bioactive compounds, including pharmaceutical agents and agrochemicals. For instance, studies have demonstrated its effectiveness as an intermediate in the synthesis of β-lactam antibiotics, where it serves as a key building block for constructing complex molecular architectures.

In addition to its synthetic applications, N,N-Diethylbutyramide has found utility in the field of polymer chemistry. Recent investigations have shown that it can be employed as a monomer in the production of thermoplastic polymers, offering enhanced mechanical properties and thermal stability. This development has opened new avenues for its application in industries such as automotive manufacturing and electronics.

The environmental impact of N,N-Diethylbutyramide has also been a topic of recent research. Studies conducted under controlled conditions suggest that the compound exhibits moderate biodegradability, making it less persistent in aquatic environments compared to other synthetic amides. However, further research is required to fully understand its long-term ecological effects and to develop sustainable practices for its use and disposal.

From a regulatory standpoint, N,N-Diethylbutyramide is classified as a non-hazardous chemical under most international guidelines. Its safety profile has been extensively evaluated, with findings indicating minimal acute toxicity when handled according to recommended guidelines. Nonetheless, proper personal protective equipment should be used during handling to ensure worker safety.

Looking ahead, the demand for N,N-Diethylbutyramide is expected to grow due to its expanding range of applications across multiple industries. The compound's compatibility with modern green chemistry principles further positions it as a sustainable choice for future innovations. As research continues to uncover new potential uses, N,N-Diethylbutyramide is poised to play an increasingly important role in both academic and industrial settings.